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Compound of Interest

Compound Name: 4-Bromo-2,N,N-trimethylaniline

Cat. No.: B1280631

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is intended to provide comprehensive safety and handling
information for 4-Bromo-2,N,N-trimethylaniline (CAS No. 50638-49-8). Due to a lack of
extensive, formally documented safety and toxicology data for this specific compound, this
guide incorporates information from structurally similar chemicals, including 4-bromo-N,N-
dimethylaniline, 4-bromoaniline, and 4-bromo-2-methylaniline. This information should be used
as a precautionary guide, and a thorough risk assessment should be conducted before
handling this chemical.

Chemical Identification and Physical Properties

4-Bromo-2,N,N-trimethylaniline is a substituted aniline derivative. While specific, verified
physical and chemical properties for this compound are not readily available in the searched
literature, data for the closely related compound 4-Bromo-2-methylaniline can provide an
estimation.

Table 1: Physicochemical Properties of 4-Bromo-2,N,N-trimethylaniline and a Related
Analogue
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Value (4-Bromo-

Value (4-Bromo-2-

Property 2,N,N- . Source
. . methylaniline)

trimethylaniline)
CAS Number 50638-49-8 583-75-5 [1][2]
Molecular Formula CoH12BrN C7HsBrN [1]
Molecular Weight 214.11 g/mol 186.05 g/mol [1]

) White to light red to
Appearance Data not available
green powder/crystal

Melting Point Data not available 57-59 °C (lit.)
Boiling Point Data not available 240 °C (lit.)
Purity 97% 97% [1]
Storage Conditions 2-8°C Room Temperature [1]

Hazard Identification and Classification

Specific GHS classification for 4-Bromo-2,N,N-trimethylaniline is not available. However,
based on the classification of structurally similar compounds, it should be handled as a
hazardous substance. The following table summarizes the GHS classifications for related
aniline derivatives.

Table 2: GHS Hazard Classification of Structurally Similar Anilines
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Hazard Class

4-bromo-N,N-
dimethylaniline

4-bromoaniline

4-bromo-2-
methylaniline

Acute Toxicity, Oral Category 4 Category 3 or 4 Category 4
Acute Toxicity, Dermal  Category 4 Category 3 Category 4
Acute Toxicity,
] Category 4 Category 3 Category 4
Inhalation
Skin
) o Category 2 Category 2 Category 2
Corrosion/Irritation
Serious Eye
o Category 2A Category 2 Category 2
Damage/Irritation
Specific Target Organ
Category 3 Category 3

Toxicity (Single

Exposure)

(Respiratory irritation)

(Respiratory system)

Hazard Pictograms

GHSO07 (Exclamation

GHSO06 (Skull and
Crossbones), GHS08

GHSO07 (Exclamation

Mark) (Health Hazard), Mark)
GHSO09 (Environment)
Signal Word Warning Danger Warning
H301, H311, H331,
H302+H312+H332, H302+H312+H332,
Hazard Statements H315, H319, H335,
H315, H319 H315, H319, H335

H373, H410

Note: The classifications are based on available safety data sheets for the respective

compounds and may vary between suppliers.

Based on this data, it is prudent to assume that 4-Bromo-2,N,N-trimethylaniline is harmful if

swallowed, in contact with skin, or if inhaled, and may cause skin, eye, and respiratory irritation.

Safe Handling and Storage

Given the potential hazards, strict adherence to safety protocols is mandatory when handling 4-

Bromo-2,N,N-trimethylaniline.
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Engineering Controls

o Ventilation: All work with this compound should be performed in a properly functioning
chemical fume hood to minimize inhalation exposure.

o Eye Wash and Safety Shower: A readily accessible eye wash station and safety shower are
essential in case of accidental contact.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required when handling this chemical.[3][4][5][6][7]

Table 3: Recommended Personal Protective Equipment

PPE Category Specification Rationale

] Chemical safety goggles and a  Protects against splashes and
Eye and Face Protection ) ) )
face shield. airborne particles.

Chemical-resistant gloves
_ _ (e.g., nitrile, neoprene), a Prevents skin contact and
Skin Protection ) ]
flame-resistant lab coat, and absorption.

closed-toe shoes.

An appropriate NIOSH-
) ) approved respirator should be Protects against inhalation of
Respiratory Protection ] ) ]
used if there is a risk of dust or vapors.

inhalation.

Handling Procedures

Avoid creating dust.

Do not breathe dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.
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e Use only outdoors or in a well-ventilated area.

Storage

» Store in a tightly closed container in a dry and well-ventilated place.

e Recommended storage temperature is 2-8 °C.[1]

First Aid Measures

In the event of exposure, immediate action is critical. The following first aid measures are

based on information for the target compound and its analogues.[2]

Table 4: First Aid Procedures

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash skin with plenty of soap and water. Seek

medical attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Accidental Release Measures
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» Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as
described in Section 3.2.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up: Sweep up the material, place it in a suitable, closed container for
disposal. Avoid generating dust.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-Bromo-2,N,N-
trimethylaniline was not found in the search results, a general procedure for the N,N-
dimethylation of a similar compound, 4-bromoaniline, can be informative. Additionally, a
synthesis method for 4-bromo-N,N-dimethylaniline is available. Researchers should adapt
these procedures with caution and perform a thorough risk assessment.

lllustrative Synthesis of a Related Compound: 4-bromo-
N,N-dimethylaniline[10]

e Reaction: 10 g of dimethylaniline is dissolved in glacial acetic acid.
+ Reagent Addition: 6.6 g of bromine dissolved in glacial acetic acid is gradually added.
o Precipitation: The solution is diluted with water to precipitate the product.

 Purification: The precipitate is filtered and recrystallized from alcohol.

lllustrative Synthesis of 4-bromo-2-methylaniline[11]

A multi-step synthesis is described involving:
» Arylamine Protection: Reaction of o-toluidine with acetic anhydride.
e Bromination: Reaction of the protected amine with N-bromosuccinimide.

o Hydrolysis: Removal of the protecting group with concentrated hydrochloric acid.
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Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 4-Bromo-2,N,N-
trimethylaniline, from planning to disposal.
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1. Planning & Preparation 4. Emergency Procedures

Conduct Risk Assessment Spill Response Exposure Response (First Aid)
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Develop Standard Operating Procedure (SOP) Report Incident

\4
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3. Post-Experimen‘ "& Waste Disposal

Decontaminate Work Area & Equipment

\4

| Segregate Hazardous Waste |

\4

| Dispose of Waste via Approved Channels|

\4

Doff PPE Correctly
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Caption: A logical workflow for the safe handling of hazardous chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1280631?utm_src=pdf-custom-synthesis
https://vibrantpharma.com/product/4-bromo-2nn-trimethylaniline-4-bromo-2-methyl-phenyl-dimethyl-amine/
https://www.chemicalbook.com/msds/4-Bromo-2-N-N-trimethylaniline.htm
https://chemm.hhs.gov/ppe.htm
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://www.benchchem.com/product/b1280631#safety-and-handling-precautions-for-4-bromo-2-n-n-trimethylaniline
https://www.benchchem.com/product/b1280631#safety-and-handling-precautions-for-4-bromo-2-n-n-trimethylaniline
https://www.benchchem.com/product/b1280631#safety-and-handling-precautions-for-4-bromo-2-n-n-trimethylaniline
https://www.benchchem.com/product/b1280631#safety-and-handling-precautions-for-4-bromo-2-n-n-trimethylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1280631?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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